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Compound of Interest

Compound Name: AX-024

Cat. No.: B560555 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential information and procedural steps for the

safe disposal of AX-024, a potent T-cell receptor (TCR) inhibitor. Adherence to these guidelines

will help mitigate risks and ensure the responsible management of this research chemical.

Key Chemical and Safety Data for AX-024
While a specific Safety Data Sheet (SDS) for AX-024 is not publicly available, the following

table summarizes its known chemical properties, which are crucial for a preliminary risk

assessment and in determining the appropriate disposal route.
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Property Value Reference

Molecular Formula C21H23ClFNO2 [1]

Molecular Weight 375.86 g/mol [1]

Solubility

DMSO: 75 mg/mL (199.54

mM)Ethanol: 18 mg/mLWater:

4 mg/mL

[1]

Mechanism of Action
Inhibitor of the TCR-Nck

interaction
[2]

Known Hazards

Low-acute toxicity has been

noted in research contexts, but

comprehensive toxicity data is

unavailable.[2] As a novel

chemical, it should be handled

as a potentially hazardous

substance.

Standard Operating Procedure for AX-024 Disposal
Given the absence of specific disposal instructions for AX-024, a conservative approach based

on general principles of hazardous waste management is required. The following step-by-step

protocol should be followed in consultation with your institution's Environmental Health and

Safety (EHS) department.

1. Waste Identification and Segregation:

Categorization: Treat all AX-024 waste as hazardous chemical waste. This includes pure,

unused AX-024, solutions containing AX-024, and any materials contaminated with it (e.g.,

pipette tips, gloves, vials, and bench paper).

Segregation: Do not mix AX-024 waste with other waste streams unless explicitly permitted

by your EHS office. Incompatible chemicals can react dangerously.

2. Waste Collection and Labeling:
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Containers: Use only approved, chemically resistant, and leak-proof containers for waste

collection. The original product container, if empty and in good condition, can be a suitable

option after triple rinsing, with the first rinse collected as hazardous waste.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "AX-024," and the approximate concentration and quantity. Ensure

the label is securely attached and legible.

3. Storage of AX-024 Waste:

Location: Store waste containers in a designated, well-ventilated, and secure area, away

from general laboratory traffic.

Secondary Containment: All liquid hazardous waste containers must be kept in secondary

containment to prevent spills from spreading.

4. Disposal Request and Pickup:

EHS Notification: Once the waste container is approaching full, or if the waste has been

stored for a period approaching your institution's limit, contact your EHS department to

schedule a waste pickup.

Documentation: Complete all necessary waste disposal forms as required by your institution,

providing accurate information about the waste composition.

Experimental Protocol: Decontamination of
Glassware
For reusable glassware contaminated with AX-024, the following decontamination procedure is

recommended:

Initial Rinse: Rinse the glassware three times with a suitable solvent in which AX-024 is

soluble, such as ethanol or DMSO. Collect all rinsate as hazardous waste.

Washing: After the initial solvent rinse, wash the glassware with a standard laboratory

detergent and water.
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Final Rinse: Rinse the glassware thoroughly with deionized water.

Drying: Allow the glassware to air dry or place it in a drying oven.

Logical Workflow for AX-024 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of AX-024 waste.
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Generation of AX-024 Waste
(Unused product, contaminated materials, solutions)

Categorize as Hazardous Chemical Waste

Is the container empty?

Segregate from other waste streams

Collect in a labeled, compatible, and sealed container

Store in a designated, secure, and ventilated area
with secondary containment

Consult Institutional EHS for specific guidance

Complete hazardous waste disposal forms

Schedule and await EHS pickup

No

Triple rinse with appropriate solvent

Yes

Collect first rinse as hazardous waste Dispose of rinsed container as non-hazardous waste
(if permitted by EHS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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